Cas no 163681-90-1 (1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester)

1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester structure
163681-90-1 structure
Product Name:1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester
CAS No:163681-90-1
MF:C12H16O2
MW:192.254243850708
CID:1347719
Update Time:2024-08-17

1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester
    • Inchi: 1S/C12H16O2/c1-8-6-7-9-4-3-5-10(9)11(8)12(13)14-2/h3-7H2,1-2H3
    • InChI Key: JOMHQSUIGBKXTL-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(C(OC)=O)=C(C)CC2)CC1

Computed Properties

  • Exact Mass: 192.11508

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 289.6±9.0 °C(Predicted)
  • PSA: 26.3
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